![molecular formula C25H23NO6 B10882168 2-[4-(4-Nitrophenoxy)phenyl]-2-oxoethyl 4-tert-butylbenzoate](/img/structure/B10882168.png)
2-[4-(4-Nitrophenoxy)phenyl]-2-oxoethyl 4-tert-butylbenzoate
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Description
2-[4-(4-Nitrophenoxy)phenyl]-2-oxoethyl 4-(tert-butyl)benzoate is an organic compound with a complex structure, featuring both nitro and ester functional groups
Properties
Molecular Formula |
C25H23NO6 |
|---|---|
Molecular Weight |
433.5 g/mol |
IUPAC Name |
[2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl] 4-tert-butylbenzoate |
InChI |
InChI=1S/C25H23NO6/c1-25(2,3)19-8-4-18(5-9-19)24(28)31-16-23(27)17-6-12-21(13-7-17)32-22-14-10-20(11-15-22)26(29)30/h4-15H,16H2,1-3H3 |
InChI Key |
GEJCCONRMJONOV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)OCC(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl 4-(tert-butyl)benzoate typically involves multiple steps:
Formation of 4-(4-nitrophenoxy)benzaldehyde: This can be achieved through the nitration of 4-phenoxybenzaldehyde using a mixture of concentrated nitric acid and sulfuric acid.
Synthesis of 2-oxoethyl 4-(tert-butyl)benzoate: This ester can be prepared by esterification of 4-(tert-butyl)benzoic acid with ethyl oxalyl chloride in the presence of a base like pyridine.
Coupling Reaction: The final step involves the coupling of 4-(4-nitrophenoxy)benzaldehyde with 2-oxoethyl 4-(tert-butyl)benzoate using a suitable catalyst, such as palladium on carbon (Pd/C), under hydrogenation conditions.
Industrial Production Methods
Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to ensure consistency and efficiency. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be crucial to maximize yield and purity.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas over a palladium catalyst or sodium dithionite.
Reduction: The ester group can undergo hydrolysis to yield the corresponding carboxylic acid and alcohol under acidic or basic conditions.
Substitution: The aromatic rings can participate in electrophilic aromatic substitution reactions, such as nitration, sulfonation, or halogenation.
Common Reagents and Conditions
Oxidation: Hydrogen gas with Pd/C or sodium dithionite.
Reduction: Acidic or basic hydrolysis using hydrochloric acid or sodium hydroxide.
Substitution: Nitrating mixture (HNO₃/H₂SO₄), chlorinating agents (Cl₂/FeCl₃).
Major Products
Reduction of Nitro Group: 2-[4-(4-aminophenoxy)phenyl]-2-oxoethyl 4-(tert-butyl)benzoate.
Hydrolysis of Ester Group: 4-(tert-butyl)benzoic acid and 2-hydroxyethyl 4-(4-nitrophenoxy)phenyl ketone.
Scientific Research Applications
Chemistry
Catalysis: Used as a ligand in transition metal-catalyzed reactions.
Organic Synthesis: Intermediate in the synthesis of more complex molecules.
Biology
Bioconjugation: The nitro group can be reduced to an amine, which can then be conjugated to biomolecules for labeling or drug delivery.
Medicine
Pharmaceuticals: Potential precursor for the synthesis of drugs with anti-inflammatory or anticancer properties.
Industry
Materials Science: Used in the development of polymers and resins with specific properties.
Mechanism of Action
The compound’s effects are primarily due to its functional groups. The nitro group can undergo reduction to form an amine, which can interact with biological targets through hydrogen bonding or ionic interactions. The ester group can be hydrolyzed to release active carboxylic acids and alcohols, which can further participate in biochemical pathways.
Comparison with Similar Compounds
Similar Compounds
2-[4-(4-Nitrophenoxy)phenyl]-2-oxoethyl benzoate: Lacks the tert-butyl group, which may affect its solubility and reactivity.
2-[4-(4-Nitrophenoxy)phenyl]-2-oxoethyl 4-methylbenzoate: Contains a methyl group instead of a tert-butyl group, potentially altering its steric and electronic properties.
Uniqueness
The presence of both nitro and ester groups in 2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl 4-(tert-butyl)benzoate makes it a versatile compound for various chemical transformations. The tert-butyl group provides steric hindrance, which can influence the compound’s reactivity and stability, making it unique compared to its analogs.
This detailed overview should provide a comprehensive understanding of 2-[4-(4-nitrophenoxy)phenyl]-2-oxoethyl 4-(tert-butyl)benzoate, covering its synthesis, reactions, applications, and comparisons with similar compounds
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